Journal Name:Food Chemistry: X
Journal ISSN:
IF:0
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Food Chemistry: X ( IF 0 ) Pub Date: 2023-05-29 , DOI:
10.1002/batt.202300190
3D printing holds great potential for micro-electrochemical energy storage devices (MEESDs). This review summarizes the fundamentals of MEESDs and recent advancements in 3D printing techniques for MEESDs including micro-supercapacitors (MSCs), micro-batteries (MBs), and metal-ion hybrid micro-supercapacitors (MIHMSCs).
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-29 , DOI:
10.1002/batt.202300254
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-25 , DOI:
10.1002/batt.202300151
Functional electrolyte additives can improve the stability and safety of high voltage lithium-ion batteries. A mixture of fluoroethylene carbonate (FEC) and succinonitrile (SN) in a carbonate-based electrolyte improved the cycling stability and electrochemical stability window of a LMNO−Li device. The FEC+SN electrolyte also exhibited better thermal stability using operando accelerating rate calorimetry (ARC) by virtue of its reduced heat generation.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-05-04 , DOI:
10.1002/batt.202300161
Towards printable batteries. This review first introduces the key elements of the customizable battery and the advantages of 3D printing. Then, the common 3D printing technologies and their application progress in customizing battery interior pores, component architecture and interface, as well as deformability and appearance are explained. Finally, future challenges and solutions are proposed.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-09 , DOI:
10.1002/batt.202300213
Photo-rechargeable: Bifunctional energy harvesting and storage devices are in high demand because of their application in IoTs and smart cities. While mixed halide perovskites have shown great promise towards highly efficient photo-rechargeable ion capacitors, the photoinduced phase segregation may lead to photo-capacitance diminution due to charge trapping in iodide-rich region.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-18 , DOI:
10.1002/batt.202300251
“We observed less heat generation at a low C-rate in the case of G4 and better electrochemical performance. In G4 solvent stable cycling and fewer self-discharge phenomena are observed, however, the activation process needs more cycles to achieve the required capacity…” Learn more about the story behind the research featured on the front cover in this issue's Cover Profile. Read the corresponding Research Article on 10.1002/batt.202300137.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-20 , DOI:
10.1002/batt.202300261
Microstructure control of composite electrodes comprising active materials and solid electrolytes is imperative to achieve sufficient ion- and electron-conductive pathways for the development of all-solid-state Li ion batteries. Here, we synthesized Li10GeP2S12 solid electrolytes with various particle size distributions by milling and filtering. Impedance spectroscopy revealed that the ionic conductivities in the bulk were hardly changed by the synthetic processes. This enabled us to investigate only the microstructure effects on the electrochemical properties of the composite electrodes. Microscopic and electrochemical tests of the LiCoO2-Li10GeP2S12 composite cathodes clarified that the size distributions of the Li10GeP2S12 drastically affected the microstructures in the composite cathodes, such as contacts at interfaces and voids between particles. The size distributions also contributed to the appropriate ratio of LiCoO2 to Li10GeP2S12 for superior charge/discharge properties. The (de)intercalation reversibly proceeded in the composite cathode using the filtered Li10GeP2S12 even though the ratio of Li10GeP2S12 decreased from 50% to 30% in volume. This study demonstrated the possibility of high-energy-density composite cathodes for all-solid-state batteries by control of microstructures in composite electrodes.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-18 , DOI:
10.1002/batt.202300310
The Cover Feature displays a future all-solid-state magnesium battery at different length scales. More information can be found in the Research Article by T. R. Jensen and co-workers.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-18 , DOI:
10.1002/batt.202300220
Safe batteries: Ethoxy(pentafluoro)cyclotriphosphazene additive for carbonate electrolytes is discovered to offer multiple important benefits for SiOx-graphite/NMC811 lithium-ion batteries: synergistic effect for flame retardancy with LiPF6 rendering electrolyte non-flammable at relatively low additive concentration, stabilization of Si-based anodes due to contribution to solid-electrolyte interphase, and improved electrolyte wetting of polyolefin separators.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-26 , DOI:
10.1002/batt.202300193
Free of binder: A thick freestanding electrode coupled by sodium and waste lignin converted carbon without any binder and additives has been fabricated, demonstrating a specific area capacitance of 19.7 F cm−2 at a current density of 1 mA cm−2, which is the highest among to date reported freestanding lignin carbon electrodes with similar thickness.
Supplementary Information
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